Cas no 2171933-60-9 (4-chloro-2-(4-ethyl-4-methylpiperidin-1-yl)-6-methylpyrimidine)

• Product Name: 4-chloro-2-(4-ethyl-4-methylpiperidin-1-yl)-6-methylpyrimidine
• CAS No: 2171933-60-9
• MF: C₁₃H₂₀ClN₃
• MW: 253.771001815796
• CID: 5968438
• PubChem ID: 165795183
• Update Time: 2025-06-16

4-chloro-2-(4-ethyl-4-methylpiperidin-1-yl)-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(4-ethyl-4-methylpiperidin-1-yl)-6-methylpyrimidine
• EN300-1290877
• 2171933-60-9

• Inchi： 1S/C13H20ClN3/c1-4-13(3)5-7-17(8-6-13)12-15-10(2)9-11(14)16-12/h9H,4-8H2,1-3H3
• InChI Key： DBHXKFWQGXOAPX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(N=1)N1CCC(C)(CC)CC1

Computed Properties

• Exact Mass: 253.1345753g/mol
• Monoisotopic Mass: 253.1345753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29Ų

Additional information on 4-chloro-2-(4-ethyl-4-methylpiperidin-1-yl)-6-methylpyrimidine

Chemical Profile of 4-chloro-2-(4-ethyl-4-methylpiperidin-1-yl)-6-methylpyrimidine (CAS No. 2171933-60-9)

4-chloro-2-(4-ethyl-4-methylpiperidin-1-yl)-6-methylpyrimidine (CAS No. 2171933-60-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that serves as a fundamental structural motif in numerous biologically active molecules. The presence of a chloro substituent at the 4-position and an N-substituted piperidine ring at the 2-position imparts unique reactivity and potential pharmacological properties, making it a valuable scaffold for drug discovery and development.

The structure of 4-chloro-2-(4-ethyl-4-methylpiperidin-1-yl)-6-methylpyrimidine features a pyrimidine core substituted with a methyl group at the 6-position and a chloro group at the 4-position. The nitrogen atom at the 2-position is linked to a piperidine ring, which is further substituted with an ethyl group and a methyl group. This specific arrangement of functional groups enhances the compound's ability to interact with biological targets, such as enzymes and receptors, thereby influencing its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in developing novel pyrimidine derivatives as therapeutic agents due to their broad spectrum of biological activities. Pyrimidine-based compounds have been extensively studied for their roles in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory applications. The introduction of diverse substituents into the pyrimidine ring can modulate its pharmacological properties, leading to the discovery of more effective and selective drug candidates.

The synthesis of 4-chloro-2-(4-ethyl-4-methylpiperidin-1-yl)-6-methylpyrimidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The chloro substitution at the 4-position provides a reactive site for further functionalization, allowing for the introduction of additional pharmacophores. The piperidine moiety enhances solubility and bioavailability, which are critical factors in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interactions of 4-chloro-2-(4-ethyl-4-methylpiperidin-1-yl)-6-methylpyrimidine with biological targets. Molecular docking studies have shown that this compound can effectively bind to various enzymes and receptors involved in disease pathways. For instance, preliminary studies suggest that it may interact with kinases, which are key players in cancer signaling pathways. These findings highlight its potential as a lead compound for developing novel anticancer therapies.

The pharmacological evaluation of 4-chloro-2-(4-ethyl-4-methylpiperidin-1-yl)-6-methylpyrimidine has revealed promising results in preclinical models. In vitro assays have demonstrated its ability to inhibit the activity of certain enzymes associated with inflammation and cell proliferation. Additionally, animal studies have shown that it exhibits favorable pharmacokinetic properties, including good absorption, distribution, metabolism, and excretion (ADME). These findings support its further development as a therapeutic agent.

One of the most exciting aspects of 4-chloro-2-(4-ethyl-4-methylpiperidin-1-yl)-6-methylpyrimidine is its versatility as a chemical scaffold. By modifying its structure through combinatorial chemistry or library synthesis, researchers can generate a wide range of derivatives with tailored pharmacological properties. This approach has led to the discovery of several novel compounds with enhanced efficacy and reduced side effects.

The future directions for research on 4-chloro-2-(4-ethyl-4-methylpiperidin-1-y l)-6-methylpyrimidine include exploring its potential in treating other diseases beyond cancer and inflammation. For example, studies are underway to investigate its effects on neurological disorders such as Alzheimer's disease and Parkinson's disease. The unique combination of functional groups in this compound makes it an attractive candidate for modulating neurotransmitter systems.

In conclusion, 4-chloro -2-( 4 - ethyl - 4 - methyl piperidin -1 - yl ) -6 -methylpyrimidine ( CAS No .2171933 -60 -9) is a structurally complex yet promising compound with significant potential in pharmaceutical research . Its unique chemical properties , combined with recent advances in drug discovery technologies , make it an excellent candidate for further development into novel therapeutic agents . As research continues , we can expect to see more applications emerge for this versatile pyrimidine derivative . p >